Cas no 141102-12-7 (Benzenepentanoic acid, 3-(3-carboxypropyl)-4-hydroxy-)

• Product Name: Benzenepentanoic acid, 3-(3-carboxypropyl)-4-hydroxy-
• CAS No: 141102-12-7
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 1309253
• PubChem ID: 71343507
• Update Time: 2025-04-20

Benzenepentanoic acid, 3-(3-carboxypropyl)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, 3-(3-carboxypropyl)-4-hydroxy-
• 5-[3-(3-carboxypropyl)-4-hydroxyphenyl]pentanoic acid
• 141102-12-7
• DTXSID60770090

• Inchi： 1S/C15H20O5/c16-13-9-8-11(4-1-2-6-14(17)18)10-12(13)5-3-7-15(19)20/h8-10,16H,1-7H2,(H,17,18)(H,19,20)
• InChI Key： BLKOUOFLLRAWLI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CCCC(=O)O)CCCCC(=O)O

Computed Properties

• Exact Mass: 280.1311
• Monoisotopic Mass: 280.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83